Cas no 2503-46-0 (Vanillyl Methyl Ketone)

Vanillyl Methyl Ketone Properties

Names and Identifiers

• 1-(4-Hydroxy-3-methoxyphenyl)propan-2-one
• 1-(4-hydroxy-3-methoxyphenyl)-2-propanone
• Vanillyl Methyl Ketone
• 4-Hydroxy-3-methoxyphenylacetone
• Vanillyl Methyl Keto
• 2-propiovanillone
• 4-acetonylguaiacol
• Guaiacylacetone
• 4-Hydroxy-3-methoxyphenylpropan-2-one
• NSC-16690
• W-202047
• (3-methoxy-4-hydroxyphenyl)-acetone
• DTXSID1075060
• NSC 16690
• SCHEMBL1682653
• MFCD00130260
• 4-Hydroxy-3-methoxyphenylacetone, 96%
• 1-(4-Hydroxy-3-methoxy-phenyl)-propan-2-one
• 1-(4-Hydroxy-3-methoxyphenyl)acetone #
• 2-Propanone, 1-(4-hydroxy-3-methoxyphenyl)-
• AMY14494
• 0626DKI6FE
• Methyl vanillyl ketone
• Methylvanillyl ketone
• 2503-46-0
• NSC16690
• NS00027795
• AKOS015917671
• UNII-0626DKI6FE
• 1-(4-Hydroxy-3-methoxyphenyl)acetone
• 4-Hydroxy-3-methoxyphenyl acetone
• FT-0651244
• Q27236167
• (4-HYDROXY-3-METHOXYPHENYL)ACETONE
• EINECS 219-704-6
• FT-0602063
• 2-Propanone, (4-hydroxy-3-methoxyphenyl)-
• 3-(4-hydroxy-3-methoxyphenyl)-2-propanone
• 2-Propanone, 1-(4-hydroxy-3-methoxyphenyl)-(8CI)
• HMP-one
• 2-Propanone, 1-(4-hydroxy-3-methoxyphenyl)-(8CI)(9CI)
• DTXCID1037199
• +Expand

• MDL： MFCD00130260
• InChIKey： LFVCJQWZGDLHSD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O3/c1-7(11)5-8-3-4-9(12)10(6-8)13-2/h3-4,6,12H,5H2,1-2H3
• SMILES： CC(=O)CC1=CC(=C(C=C1)O)OC

Computed Properties

• Exact Mass: 180.078644g/mol
• Surface Charge: 0
• XLogP3: 0.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.078644g/mol
• Monoisotopic Mass: 180.078644g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 17
• Surface Charge: 0

Experimental Properties

• LogP: 1.53230
• PSA: 46.53000
• Refractive Index: n20/D 1.55(lit.)
• Water Partition Coefficient: Soluble in alcohol and water, 1.101e+004 mg/L @ 25°C (est.).
• Boiling Point: 126-127 °C/0.3 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: liquid
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.163 g/mL at 25 °C(lit.)

Vanillyl Methyl Ketone Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

Vanillyl Methyl Ketone Customs Data

• HS CODE：2914509090
• Customs Data：

  China Customs Code:

  2914509090

  Overview:

  2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%